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Abstract
Carasiphenol C, a complex stilbenoid tetramer, has emerged as a molecule of significant

interest within the scientific community. Primarily isolated from Caraipa densifolia, this natural

product has demonstrated promising biological activities, including antioxidant and anti-

inflammatory effects. This technical guide provides a comprehensive overview of

Carasiphenol C, detailing its chemical properties, natural sources, and methodologies for its

isolation and characterization. Furthermore, it explores its potential therapeutic applications by

examining its known biological activities and associated signaling pathways. This document is

intended to serve as a foundational resource for researchers and professionals in the fields of

natural product chemistry, pharmacology, and drug development.

Introduction
Stilbenoids are a class of naturally occurring phenolic compounds characterized by a C6-C2-

C6 carbon skeleton. They exist in various oligomeric forms, with tetramers like Carasiphenol C
representing a structurally complex and biologically intriguing subgroup. The intricate

architecture of these molecules often correlates with potent and selective biological activities,

making them attractive candidates for drug discovery and development. Carasiphenol C, with

its unique polycyclic structure, is a prime example of such a compound.
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Chemical and Physical Properties
Carasiphenol C is a polyphenolic compound with the molecular formula C42H32O9 and a

molecular weight of 680.7 g/mol .[1] Its complex structure is characterized by a pentacyclic ring

system.

Property Value Reference

Molecular Formula C42H32O9 [1]

Molecular Weight 680.7 g/mol [1]

IUPAC Name

(1R,4S,11R,12R,19R)-4-(3,5-

dihydroxyphenyl)-5,11,19-

tris(4-hydroxyphenyl)-6-

oxapentacyclo[10.7.0.02,10.03

,7.013,18]nonadeca-

2(10),3(7),8,13(18),14,16-

hexaene-9,15,17-triol

[1]

CAS Number 868168-04-1 [1]

Natural Sources
Carasiphenol C has been identified in the following plant species:

Caraipa densifolia: This is the primary known natural source of Carasiphenol C.

Caragana sinica: This plant has also been reported to contain Carasiphenol C.

Cenchrus echinatus L.: A study by Silva et al. (2012) reported the isolation of Carasiphenol
C from the seeds and roots of this plant.

Isolation and Structure Elucidation
The isolation and structural characterization of Carasiphenol C involve a series of

chromatographic and spectroscopic techniques. While a specific detailed protocol for its

extraction from Caraipa densifolia is not readily available in the public domain, a general

methodology can be outlined based on standard practices for stilbenoid isolation.
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Experimental Protocol: Representative Isolation
Procedure

Extraction: Dried and powdered plant material (e.g., leaves, stems, or roots) is subjected to

solvent extraction, typically using methanol or a mixture of methanol and water. This process

is often performed at room temperature with continuous agitation for an extended period to

ensure efficient extraction of the polyphenolic compounds.

Solvent Partitioning: The crude extract is then concentrated under reduced pressure and

partitioned between solvents of varying polarity, such as n-hexane, ethyl acetate, and water.

This step serves to separate compounds based on their solubility, with stilbenoids like

Carasiphenol C typically concentrating in the ethyl acetate fraction.

Chromatographic Purification: The ethyl acetate fraction is subjected to multiple rounds of

column chromatography. Common stationary phases include silica gel and Sephadex LH-20.

Elution is performed using a gradient of solvents, starting with a non-polar solvent (e.g., n-

hexane) and gradually increasing the polarity with solvents like ethyl acetate and methanol.

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using

preparative or semi-preparative HPLC, which provides high resolution and yields the pure

compound.

Diagram of a Generalised Isolation Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12093399?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/222056618_Ethnobotany_phytochemistry_and_pharmacology_of_the_genus_Caragana_used_in_traditional_Chinese_medicine
https://www.benchchem.com/product/b12093399#carasiphenol-c-as-a-stilbenoid-tetramer
https://www.benchchem.com/product/b12093399#carasiphenol-c-as-a-stilbenoid-tetramer
https://www.benchchem.com/product/b12093399#carasiphenol-c-as-a-stilbenoid-tetramer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12093399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

